6-Bromo-N-propan-2-yl-2,3-dihydro-1-benzofuran-3-amine
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Overview
Description
“6-Bromo-N-propan-2-yl-2,3-dihydro-1-benzofuran-3-amine” is a chemical compound that belongs to the class of benzofurans . Benzofurans are a class of compounds that are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
Benzofurans can be synthesized through various methods. For instance, a metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans is mediated by hypervalent iodine reagents . Another method involves the use of ruthenium-catalyzed C- and O-allyl isomerization followed by ring-closing metathesis . There are also methods involving the use of palladium nanoparticles, indium (III) halides, and isocyanide-mediated and Pd-catalyzed 5-exo-dig reductive cyclization .Scientific Research Applications
Synthesis of Benzofuran Derivatives
A study by Wongsa et al. (2013) presents a concise synthesis approach for α-substituted 2-benzofuranmethamines and other benzofuran derivatives, highlighting the utility of propargyl amines in cyclization reactions to create benzofuran compounds under mild conditions. This work demonstrates the versatility of benzofuran scaffolds for chemical synthesis, potentially applicable to the compound (Wongsa et al., 2013).
Cholinesterase Inhibitory Activity
Benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives have been synthesized and evaluated for their cholinesterase inhibitory activity, according to research by Abedinifar et al. (2018). Some synthesized compounds demonstrated potent butyrylcholinesterase inhibitory activity, suggesting potential therapeutic applications for neurodegenerative diseases (Abedinifar et al., 2018).
Antimicrobial Applications
Kumari et al. (2019) reported on the synthesis and antimicrobial screening of 5-bromobenzofuranyl aryl ureas and carbamates. Their findings indicate that certain synthesized compounds exhibit antimicrobial activities, which may lead to the development of new antimicrobial agents (Kumari et al., 2019).
Enzymatic Strategies for Synthesis
Mourelle-Insua et al. (2016) explored enzymatic strategies for the synthesis of enantioenriched benzofuran derivatives, demonstrating the application of biocatalysis in producing precursors for pharmaceutical compounds, such as Levofloxacin (Mourelle-Insua et al., 2016).
Diversity-Oriented Synthesis
Qin et al. (2017) developed efficient synthetic protocols for libraries based on benzofuran and 2,3-dihydrobenzofuran scaffolds, emphasizing the importance of these scaffolds in the discovery of biologically active compounds and drug development (Qin et al., 2017).
Future Directions
Benzofuran compounds, due to their wide range of biological activities, have attracted the attention of chemical and pharmaceutical researchers worldwide . They are potential natural drug lead compounds and have potential applications in many aspects . Therefore, the future research directions could involve further exploration of the biological activities of “6-Bromo-N-propan-2-yl-2,3-dihydro-1-benzofuran-3-amine” and its potential applications in drug development.
Mechanism of Action
Target of Action
It’s worth noting that benzofuran compounds, which this molecule is a derivative of, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
Benzofuran derivatives have been reported to interact with various targets leading to their broad range of biological activities .
Biochemical Pathways
Benzofuran derivatives have been reported to interact with various biochemical pathways, leading to their diverse pharmacological activities .
Result of Action
Benzofuran derivatives have been reported to exhibit a range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Biochemical Analysis
Biochemical Properties
It is known that benzofuran compounds, which 6-Bromo-N-propan-2-yl-2,3-dihydro-1-benzofuran-3-amine is a part of, have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities
Dosage Effects in Animal Models
There is currently no available data on the effects of different dosages of this compound in animal models
Properties
IUPAC Name |
6-bromo-N-propan-2-yl-2,3-dihydro-1-benzofuran-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO/c1-7(2)13-10-6-14-11-5-8(12)3-4-9(10)11/h3-5,7,10,13H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZLPMPZTYSYAGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1COC2=C1C=CC(=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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